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Compound of Interest

Compound Name: Orenetide

CAS No.: 1124168-43-9

Cat. No.: B10752471

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Orenetide is a novel synthetic peptide investigated for its potential therapeutic applications.[1]

As with many peptides, proper handling, dissolution, and storage are critical to ensure its

stability and the reproducibility of research results. These application notes provide a detailed

protocol for the dissolution and storage of Orenetide based on established best practices for

synthetic peptides.

Product Information
Product Name: Orenetide

Synonyms: BP-101, L-Threonyl-L-lysyl-L-prolyl-L-arginyl-L-proline[2]

Appearance: Lyophilized powder

Molecular Formula: C26H47N9O7[2]
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Molecular Weight: 597.7 g/mol [2]

Storage of Lyophilized Orenetide
Proper storage of lyophilized Orenetide is crucial for its long-term stability. The stability of

peptides can be compromised by factors such as moisture and temperature.

Table 1: Recommended Storage Conditions for Lyophilized Orenetide

Storage Duration Temperature Additional Notes

Short-term (1-2 weeks) -20°C Keep in a tightly sealed vial.[3]

Long-term (months to years) -80°C
For optimal preservation, store

in a desiccator.

Handling Precautions:

Before opening the vial, allow it to equilibrate to room temperature to prevent moisture

condensation.

Store away from bright light.

For peptides containing amino acids prone to oxidation (like Cys, Met, Trp), consider

storing under an inert gas like nitrogen or argon.

Peptides with hygroscopic amino acids (Asp, Glu, Lys, Arg, His) should be stored in a

desiccator.

Dissolution of Orenetide
The choice of solvent is critical for successfully reconstituting Orenetide. It is recommended to

start with high-purity water and, if necessary, move to other solvents.

Table 2: Recommended Solvents for Orenetide Reconstitution
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Solvent Application

Sterile, distilled water
Recommended as the initial solvent for most

peptides.

Dilute acetic acid (0.1%)
Can be used if the peptide has low solubility in

water.

Specific buffers (pH 5-6)
Useful for maintaining a stable pH for

subsequent experiments.

Experimental Protocol: Reconstitution of Orenetide
Preparation:

Allow the vial of lyophilized Orenetide to warm to room temperature before opening.

Ensure a sterile work environment and use sterile equipment to prevent contamination.

Prepare the chosen solvent (e.g., sterile distilled water).

Reconstitution:

Carefully open the vial.

Add the desired volume of the solvent to the vial. It is advisable to create a stock solution

at a higher concentration than the final experimental concentration.

Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking, which can

cause aggregation.

Visually inspect the solution to ensure complete dissolution and the absence of

particulates.

Storage of Orenetide in Solution
Peptide solutions are significantly less stable than their lyophilized form. Therefore, proper

storage is essential to maintain their biological activity.
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Table 3: Recommended Storage Conditions for Orenetide in Solution

Storage Duration Temperature Additional Notes

Short-term (up to 1 week) 4°C
Use sterile buffers at pH 5-6 to

enhance stability.

Long-term -20°C or -80°C

Aliquot the stock solution into

single-use vials to avoid

repeated freeze-thaw cycles.

Important Considerations:

The shelf-life of peptides in solution is limited.

Peptides containing certain amino acids (e.g., Cys, Met, Trp, Asp, Gln) are particularly

unstable in solution.

Repeated freeze-thaw cycles are detrimental to peptide stability and should be avoided.

Experimental Workflow
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Lyophilized Orenetide Storage

Reconstitution Protocol

Storage of Orenetide Solution

Store at -20°C (short-term) or -80°C (long-term)

Equilibrate vial to room temperature

Add sterile solvent (e.g., water)

Gently mix to dissolve

Visually confirm complete dissolution

Aliquot into single-use vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for dissolving and storing Orenetide.

Signaling Pathways
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As Orenetide is a synthetic peptide whose mechanism of action is still under investigation, a

specific signaling pathway diagram cannot be provided at this time. Research is ongoing to

elucidate the molecular pathways through which Orenetide exerts its effects.

Disclaimer
These protocols are based on general best practices for handling peptides. It is highly

recommended that researchers consult any product-specific documentation provided by the

manufacturer and perform their own validation experiments to determine the optimal conditions

for their specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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